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Compound of Interest

Compound Name: Ethyl oxo(2-oxocyclohexyl)acetate

Cat. No.: B1266542 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents is paramount. This document provides a comprehensive, step-

by-step guide for the proper disposal of ethyl oxo(2-oxocyclohexyl)acetate, ensuring

laboratory safety and regulatory compliance.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle ethyl oxo(2-
oxocyclohexyl)acetate with the appropriate personal protective equipment (PPE) to mitigate

potential health risks. According to the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS), this compound is classified as harmful if swallowed, causes skin

and eye irritation, and may cause respiratory irritation.[1]

Required Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses or chemical splash goggles.

Lab Coat: A standard laboratory coat to protect from spills.

Respiratory Protection: If handling outside of a fume hood or if there is a risk of generating

dust or aerosols, a NIOSH-approved respirator is recommended.
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All handling and preparation for disposal of ethyl oxo(2-oxocyclohexyl)acetate should be

conducted in a well-ventilated laboratory fume hood.

Quantitative Data Summary
The following table summarizes key quantitative data for ethyl oxo(2-oxocyclohexyl)acetate,

relevant for its safe handling and disposal.

Property Value

Molecular Formula C₁₀H₁₄O₄

Molecular Weight 198.22 g/mol

Boiling Point 123-124 °C

Physical State Solid

GHS Hazard Statements H302, H315, H319, H335

Data sourced from various chemical suppliers and databases.[1][2][3]

Step-by-Step Disposal Protocol
The proper disposal of ethyl oxo(2-oxocyclohexyl)acetate is a critical final step in the

experimental workflow. Adherence to these procedures will ensure the safety of laboratory

personnel and the protection of the environment.

Waste Segregation and Containerization
Do Not Mix: Never mix ethyl oxo(2-oxocyclohexyl)acetate waste with other chemical

waste streams, especially with incompatible materials such as strong oxidizing agents, acids,

or bases.

Dedicated Container: Collect all ethyl oxo(2-oxocyclohexyl)acetate waste, including

contaminated materials like gloves and absorbent pads, in a dedicated, leak-proof, and

chemically compatible container. The container must have a secure, tight-fitting lid.

Hazardous Waste Labeling
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Proper labeling of the hazardous waste container is a critical regulatory requirement. The label

must be clearly legible and securely affixed to the container.

The label must include:

The words "Hazardous Waste".[4][5][6][7]

The full chemical name: "Ethyl oxo(2-oxocyclohexyl)acetate".

The CAS Number: 5396-14-5.

An accurate indication of the hazards: "Harmful," "Irritant".[1]

The name and contact information of the generating laboratory or principal investigator.

The date when the first waste was added to the container (accumulation start date).[5][8]

Storage of Chemical Waste
Designated Area: Store the sealed and labeled hazardous waste container in a designated

satellite accumulation area within the laboratory.

Safe Environment: This area should be away from general laboratory traffic and sources of

ignition, such as heat, sparks, or open flames.

Secondary Containment: It is best practice to store the waste container within a secondary

containment unit, such as a chemically resistant tray or tub, to contain any potential leaks.

Arranging for Disposal
Contact EHS: Do not attempt to dispose of the chemical waste through standard trash or

down the drain. Contact your institution's Environmental Health and Safety (EHS) office or

the designated hazardous waste management provider.

Provide Information: Inform the EHS office of the contents and quantity of the waste to be

collected. Follow their specific procedures for scheduling a waste pickup.
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Manifest Tracking: For off-site disposal, a hazardous waste manifest will be required to track

the waste from the point of generation to its final disposal facility.[4]

Disposal of Contaminated Materials
Any materials, such as absorbent pads, gloves, or weighing paper, that are contaminated with

ethyl oxo(2-oxocyclohexyl)acetate must be disposed of as hazardous waste. These

materials should be collected in the same dedicated hazardous waste container as the pure

chemical waste.

Disposal of Empty Containers
Empty containers that previously held ethyl oxo(2-oxocyclohexyl)acetate must be triple-

rinsed with a suitable solvent (e.g., acetone or ethanol). The rinsate must be collected and

disposed of as hazardous waste. After triple-rinsing and allowing the container to dry, deface

the original label and dispose of the container according to your institution's guidelines for non-

hazardous laboratory glassware or plasticware.[9][10]

Disposal Workflow Diagram
The following diagram provides a visual representation of the decision-making process for the

proper disposal of ethyl oxo(2-oxocyclohexyl)acetate.
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Caption: Disposal workflow for ethyl oxo(2-oxocyclohexyl)acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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